Cas no 6945-33-1 ( )

• Product Name: &nbsp
• CAS No: 6945-33-1
• MF: C₁₇H₁₉NO₅S
• MW: 349.401463747025
• CID: 973752
• PubChem ID: 226279
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (3-methyl-1-oxa-4-azaspiro[4.5]decan-3-yl)methanol
• CTK1D4597
• N-(4-Methoxy-phenyl)-N'-(4-nitro-phenyl)-harnstoff
• N-(4-methoxy-phenyl)-N'-(4-nitro-phenyl)-urea
• N-(p-Anisyl)-N'-(p-nitrophenyl)-harnstoff
• N'-p-Nitrophenyl-N-anisyl-harnstoff
• N-p-Nitrophenyl-N'-p-anisylharnstoff
• SureCN4128446
• Urea, N-(4-methoxyphenyl)-N'-(4-nitrophenyl)-
• AKOS005161602
• NSC-16597
• N-(4-Methoxyphenyl)-N-(4-methylbenzene-1-sulfonyl)-beta-alanine
• NSC16597
• SCHEMBL7821400
• 6945-33-1
• DTXSID50989336
•  

• Inchi： 1S/C17H19NO5S/c1-13-3-9-16(10-4-13)24(21,22)18(12-11-17(19)20)14-5-7-15(23-2)8-6-14/h3-10H,11-12H2,1-2H3,(H,19,20)
• InChI Key： ZAVGHFBCESXMPY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C1C=CC(=CC=1)OC)CCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 349.09847
• Monoisotopic Mass: 349.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• PSA: 83.91
• LogP: 3.75440